Cas no 956261-04-4 ((2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid)

• Product Name: (2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid
• CAS No: 956261-04-4
• MF: C₁₆H₂₂N₂O₆S
• MW: 370.420683383942
• MDL: MFCD08483811
• CID: 5228352
• Update Time: 2025-06-09

(2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[3-(4-morpholinylsulfonyl)benzoyl]-
• (2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid

• MDL： MFCD08483811
• Inchi： 1S/C16H22N2O6S/c1-11(2)14(16(20)21)17-15(19)12-4-3-5-13(10-12)25(22,23)18-6-8-24-9-7-18/h3-5,10-11,14H,6-9H2,1-2H3,(H,17,19)(H,20,21)/t14-/m0/s1
• InChI Key： XDZCJZJVUIMYOF-AWEZNQCLSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid

Comprehensive Overview of (2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid (CAS No. 956261-04-4)

(2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid (CAS No. 956261-04-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of a morpholine sulfonyl group and a formamido butanoic acid backbone, making it a promising candidate for drug development. Researchers are particularly interested in its potential applications in targeting specific enzymatic pathways, given its sulfonamide and carboxylic acid functional groups, which are known for their bioactivity.

In recent years, the demand for sulfonamide-based compounds like (2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid has surged due to their versatility in medicinal chemistry. A common question among researchers is, "How does the stereochemistry of this compound influence its binding affinity?" The (2S) configuration plays a critical role in its interaction with biological targets, often enhancing selectivity and potency. This aligns with the growing trend of chiral drug development, where enantiopure compounds are prioritized for reduced side effects.

Another hot topic in the scientific community is the compound's potential role in enzyme inhibition. The morpholine sulfonyl moiety is frequently explored for its ability to modulate enzyme activity, particularly in kinase and protease inhibition. This has led to inquiries such as, "Can this compound be optimized for higher bioavailability?" Given its carboxylic acid group, formulation strategies like prodrug derivatization are often discussed to improve its pharmacokinetic profile.

From a synthetic perspective, CAS No. 956261-04-4 presents challenges and opportunities. The incorporation of the morpholine sulfonyl group requires precise sulfonylation techniques, a subject frequently searched in organic chemistry forums. Researchers also explore its structure-activity relationship (SAR) to design analogs with enhanced properties. Questions like, "What are the optimal conditions for scaling up its synthesis?" are common in industrial settings, reflecting the compound's relevance in process chemistry.

Environmental and regulatory considerations are also pivotal. While (2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid is not classified as hazardous, its biodegradability and ecotoxicity are often evaluated to ensure compliance with green chemistry principles. This aligns with the increasing focus on sustainable drug development, a topic widely searched in academic and industrial circles.

In summary, (2S)-3-methyl-2-{[3-(morpholine-4-sulfonyl)phenyl]formamido}butanoic acid (CAS No. 956261-04-4) represents a multifaceted compound with significant potential in drug discovery. Its unique stereochemistry, functional groups, and bioactivity make it a subject of ongoing research, addressing key questions in medicinal chemistry, synthetic optimization, and environmental safety.